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Compound Name: Cyclopentane hydrate

CAS No.: 190390-20-6

Cat. No.: B12555658

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clathrate hydrates are crystalline, ice-like compounds wherein guest molecules are trapped

within a lattice of hydrogen-bonded water molecules. Cyclopentane (CP), a cyclic hydrocarbon,

is a notable guest molecule as it forms a structure II (sII) hydrate at atmospheric pressure and

a readily accessible temperature of approximately 7.7°C.[1] This property makes cyclopentane
hydrate (CPH) an excellent and safe model system for studying hydrate formation phenomena,

relevant to applications in gas storage, transportation, carbon dioxide sequestration, and even

desalination.[2][3] The relative ease of formation of CPH under mild conditions allows for

detailed investigation of hydrate kinetics, thermodynamics, and the influence of various

inhibitors and promoters without the need for high-pressure apparatus.[1]

These application notes provide detailed protocols for the synthesis of cyclopentane hydrate
in a laboratory setting, primarily focusing on a common stirred tank reactor setup. The included

methodologies, data tables, and process diagrams are intended to guide researchers in

establishing a robust and reproducible experimental workflow for CPH studies.
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Quantitative Data Summary
The formation of cyclopentane hydrate is influenced by several key parameters, including

temperature, pressure, and the presence of additives. The following tables summarize

quantitative data extracted from various studies to provide a comparative overview of

experimental conditions and outcomes.

Table 1: Cyclopentane Hydrate Phase Equilibrium Data

System Temperature (K) Pressure (kPa) Reference

Cyclopentane + Water 273.36 - 280.22 6.9 - 19.4 [4]

Methane +

Cyclopentane + Water
273.83 - 301.90 165 - 9486 [5]

Hydrogen Sulfide +

Cyclopentane + Water
295.4 - 310.0 - [6]

CO2 + Cyclopentane

+ Water
281.15 1349 [7]

Table 2: Experimental Conditions for Cyclopentane Hydrate Synthesis
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Reactor
Type

Guest
Molecules

Temperatur
e (°C)

Pressure
(MPa)

Stirring
Speed
(rpm)

Reference

Stirred Tank

Reactor

Cyclopentane

+ Methane
2.0 8.50 Bubbling [8]

Stirred Tank

Reactor

Cyclopentane

+ CO2
2.3 - 10.7 2.3 - 3.3 - [9]

Sealed Glass

Bottle
Cyclopentane 2.0 Atmospheric 700 [10]

Sapphire Cell Cyclopentane 0.15 - 7.65
0.0069 -

0.0194
- [4]

Microfluidic

Device
Cyclopentane -25 to 8.8 Atmospheric - [2]

Hydrate Cell Cyclopentane -7.5 to 2.6 Atmospheric - [1]

Experimental Protocols
Protocol 1: Cyclopentane Hydrate Synthesis in a Stirred
Tank Reactor
This protocol details the formation of cyclopentane hydrate in a high-pressure stirred tank

reactor, a common setup for studying hydrate kinetics.

Materials:

High-pressure stirred tank reactor (e.g., Parr reactor) with cooling jacket[9]

Deionized water

Cyclopentane (CP), HPLC grade or higher

Pressurized gas source (e.g., CO2, Methane) if forming mixed hydrates

Temperature and pressure sensors
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Data acquisition system

Procedure:

Reactor Preparation: Thoroughly clean and dry the reactor vessel. Ensure all seals and

fittings are in good condition to prevent leaks.

Charging the Reactor:

Introduce a specific volume of deionized water into the reactor. For example, 400 mL in a

1.35 L reactor.[9]

Add the desired amount of cyclopentane. The volume ratio of cyclopentane to water can

be varied to study its effect.[8]

Sealing and Purging: Seal the reactor. To remove air, purge the reactor multiple times with

the guest gas (if applicable) at a low pressure.

Pressurization (for mixed hydrates): Pressurize the reactor with the guest gas (e.g., CO2) to

the desired initial pressure. The pressure will influence the hydrate formation kinetics.[11]

Cooling and Agitation:

Start the cooling system to bring the reactor contents to the target subcooling temperature

(below the hydrate equilibrium temperature of ~7.7°C). A typical experimental temperature

is around 2°C.[10]

Begin agitation using the magnetic stirrer. A stirring speed of around 700 rpm is often used

to ensure good mixing between the water and cyclopentane phases.[10]

Hydrate Formation:

Monitor the temperature and pressure within the reactor. The onset of hydrate formation is

typically indicated by a sudden increase in temperature due to the exothermic nature of

crystallization, followed by a decrease in pressure as the guest molecules are consumed.

[12]
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Continue the experiment for a predetermined duration (e.g., 12 hours) or until the pressure

stabilizes, indicating the cessation of hydrate formation.[10]

Data Collection: Continuously record the temperature and pressure throughout the

experiment using the data acquisition system.

Hydrate Dissociation and Characterization (Optional):

To confirm hydrate formation and study its properties, the formed hydrates can be

dissociated by gradually heating the reactor above the equilibrium temperature.

Samples of the hydrate can be collected for analysis using techniques such as Powder X-

ray Diffraction (PXRD) or Raman spectroscopy to determine the crystal structure.[10][11]

Visualizations
Experimental Workflow for Cyclopentane Hydrate
Synthesis
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Caption: A flowchart illustrating the key steps in the experimental synthesis of cyclopentane
hydrate.

Logical Relationships in Cyclopentane Hydrate
Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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